Cas no 1638767-31-3 (2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid)

• Product Name: 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid
• CAS No: 1638767-31-3
• MF: C₁₆H₁₉NO₃
• MW: 273.326964616776
• CID: 5272087
• Update Time: 2025-07-16

2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene}acetic acid
• 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid

• Inchi： 1S/C16H19NO3/c18-16(19)8-13-6-14-10-20-11-15(7-13)17(14)9-12-4-2-1-3-5-12/h1-5,8,14-15H,6-7,9-11H2,(H,18,19)
• InChI Key： DEGVAHHLDVERDM-UHFFFAOYSA-N
• SMILES： C(O)(=O)/C=C1\CC2N(CC3=CC=CC=C3)C(C\1)COC2

Additional information on 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid

2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid: A Promising Compound in Medicinal Chemistry

2-(9-Benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid (CAS No. 1638767-31-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzyl-substituted heterocyclic compounds, which have shown promising biological activities in various preclinical studies.

The core structure of 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid is characterized by a benzyl group attached to a 3-oxa-9-azabicyclo[3.3.1]nonane ring system, which is further substituted with an acetic acid moiety at the 7-position. This intricate arrangement of functional groups imparts the compound with a high degree of structural rigidity and conformational stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid effectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This inhibition was attributed to the compound's ability to stabilize the secondary structure of the peptides, thereby preventing their toxic aggregation.

Beyond its neuroprotective properties, 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid has also shown promise in the field of cancer research. Preclinical studies have indicated that the compound possesses antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is believed to involve the modulation of cell cycle progression and induction of apoptosis.

The pharmacokinetic profile of 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid has been extensively studied to assess its suitability for clinical development. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it can be effectively delivered to target tissues with minimal toxicity.

To further evaluate its therapeutic potential, several clinical trials are currently underway to investigate the safety and efficacy of 2-(9-benzyl-3-oxa-9-azabicyclo[3.3.1]nonan-7-ylidene)acetic acid. These trials are focusing on various indications, including neurodegenerative diseases and cancer, and are expected to provide valuable insights into the compound's clinical utility.

In addition to its direct therapeutic applications, 2-(9-benzyl-3-o xa - 9 - az ab icy clo [ 3 . 3 . 1 ] non an - 7 - y lid en e ) ac et ic ac id strong > serves as a valuable scaffold for medicinal chemists engaged in drug discovery and development. The unique structural features of this compound can be leveraged to design and synthesize novel derivatives with enhanced biological activities and improved pharmacological profiles.

The synthesis of 2-(9-benzyl - 3 - ox a - 9 - az ab icy clo [ 3 . 3 . 1 ] non an - 7 - y lid en e ) ac et ic ac id strong > involves a multi-step process that includes the formation of the bicyclic ring system and subsequent functionalization with the benzyl and acetic acid moieties. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader application in research and development.

In conclusion, 2-(9-benzyl - 3 - ox a - 9 - az ab icy clo [ 3 . 3 . 1 ] non an - 7 - y lid en e ) ac et ic ac id strong > (CAS No. 1638767 - 31 - 0 ) represents a promising compound with diverse therapeutic potential in neurodegenerative diseases and cancer. Its unique structural features, favorable pharmacokinetic properties, and broad applicability make it an exciting target for further investigation and development in medicinal chemistry.